Cas no 893983-68-1 (N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide)

• Product Name: N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
• CAS No: 893983-68-1
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 5790379
• PubChem ID: 43936475
• Update Time: 2025-10-22

N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide
• N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide
• 893983-68-1
• AKOS024617998
• SR-01000909594
• SR-01000909594-1
• F1897-0298
• N-(3-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
• Benzamide, N-[3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl]-
• N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

• Inchi： 1S/C19H15N3OS/c1-13-12-24-19-21-17(11-22(13)19)15-8-5-9-16(10-15)20-18(23)14-6-3-2-4-7-14/h2-12H,1H3,(H,20,23)
• InChI Key： OXFZSOOEYUZEMR-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C=C(C3C=CC=C(C=3)NC(C3C=CC=CC=3)=O)N=C12

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.17±0.70(Predicted)

Additional information on N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide: A Comprehensive Overview

The compound with CAS No. 893983-68-1, known as N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted imidazothiazole ring system. The imidazothiazole core is a heterocyclic structure that is known for its versatility in chemical reactivity and biological activity.

Recent studies have highlighted the potential of N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide as a promising candidate in drug discovery. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's benzamide group is known to interact with specific enzymes involved in protein aggregation, a hallmark of these diseases. This interaction suggests that the compound could serve as a lead molecule for developing therapeutic agents targeting these conditions.

In addition to its pharmacological applications, N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide has also been investigated for its electronic properties. The imidazothiazole ring system contributes to the molecule's ability to act as a semiconductor in organic electronics. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistors (TFTs), offering improved charge transport properties compared to traditional materials. This makes it a valuable component in the development of flexible electronics and wearable devices.

The synthesis of N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazothiazole ring through a condensation reaction and subsequent functionalization to introduce the benzamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

One of the most exciting developments involving this compound is its role in nanotechnology. Scientists have successfully synthesized nanoparticles incorporating N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide, which exhibit enhanced stability and biocompatibility. These nanoparticles have been tested for drug delivery applications, where they demonstrate improved targeting efficiency and reduced toxicity compared to conventional carriers. This opens up new possibilities for personalized medicine and targeted therapy.

Furthermore, the compound's structural versatility has led to its exploration in catalysis. Researchers have found that N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This application has significant implications for green chemistry and sustainable chemical synthesis.

In conclusion, N-(3-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzamide (CAS No. 893983-68-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and nanotechnology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.